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Compound of Interest

Compound Name: Ethyl nitrite

Cat. No.: B085821

Safe Handling Protocol: Ethyl Nitrite

This document provides immediate, essential safety and logistical information for the handling
and disposal of Ethyl Nitrite (CAS: 109-95-5). The following procedural guidance is intended
for researchers, scientists, and drug development professionals to ensure safe laboratory
operations.

Hazard and Exposure Data

Ethyl nitrite is a highly flammable, toxic, and reactive substance.[1][2] It is a powerful oxidizing
agent that can form explosive mixtures with air and may decompose violently when heated.[1]
[2][3] The vapors are heavier than air and can travel a considerable distance to an ignition
source and flash back.[4][5] Inhalation or ingestion may cause headaches, increased pulse
rate, decreased blood pressure, and unconsciousness.[2][4]

The following table summarizes key quantitative safety data. While some sources state that
specific Occupational Exposure Limit (OEL) values are unavailable, Protective Action Criteria
(PAC) provide guidance for emergency exposure scenarios.[4]
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Metric Value

Flash Point -31°F (-35°C)[4][3]
Explosive Limits in Air 3% - 50% by volume[1]
Auto-Decomposition Temperature 194°F (90°C)[2][3][5]

OSHA Process Safety Management (PSM) TQ 5,000 Ibs[3]

PAC-1 (Mild, transient health effects) 0.11 ppm([3]
PAC-2 (Irreversible or serious health effects) 1.2 ppm[3]
PAC-3 (Life-threatening health effects) 7.1 ppm[3]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling Ethyl Nitrite to prevent dermal
contact, eye exposure, and inhalation.

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards.[4] A face shield should be worn over safety goggles
whenever there is a risk of splashing or explosion.[6]

¢ Skin Protection:

o Gloves: Handle with chemical-impermeable gloves that have been inspected for integrity
before use.[4] Dispose of contaminated gloves according to regulations after use.

o Clothing: Wear fire/flame resistant and impervious clothing to prevent skin contact.[4] A lab
coat should be worn, and long pants and closed-toe shoes are required.[6]

» Respiratory Protection:

o All handling must occur in a well-ventilated area, preferably within a chemical fume hood.

[1][4]

o If exposure limits are exceeded or symptoms like irritation are experienced, a full-face
respirator is necessary.[4]
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o For emergencies or situations with high concentrations of vapor, a positive-pressure, self-
contained breathing apparatus (SCBA) is required.[1][5]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is critical for safety. The following protocol outlines
the necessary steps from preparation to disposal.

e Ventilation: Confirm that the chemical fume hood or other ventilation system is functioning
correctly.[4]

e Ignition Source Control: ELIMINATE all potential ignition sources from the immediate area,
including open flames, sparks, hot surfaces, and static discharge.[3][4] Use only non-
sparking tools and explosion-proof electrical equipment.[4][7]

e Grounding: Ensure all containers and receiving equipment are properly grounded and
bonded during transfer to prevent static discharge.[7]

» Emergency Equipment: Locate and verify the accessibility of the nearest fire extinguisher
(dry chemical, foam, or CO2 recommended), safety shower, and eyewash station.[3][4][8]

» Spill Kit: Have a spill kit ready with non-combustible absorbent materials (e.g., sand, earth).

[31[4]
» Don PPE: Put on all required PPE as specified in Section 2.

o Container Handling: Keep containers tightly closed when not in use.[4] Store in a cool, dry,
well-ventilated place, protected from light.[4][5]

e Chemical Transfer: Perform all transfers and manipulations within a fume hood to minimize
vapor inhalation.[4]

¢ Avoid Incompatibles: Keep Ethyl Nitrite away from incompatible materials such as acids,
oxidizing agents, and metals like copper and brass.[8]

o Secure Chemicals: Tightly close all containers and return them to a designated cool,
protected storage area.[4]
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o Decontaminate: Clean the work area thoroughly.
» Doff PPE: Remove PPE carefully, avoiding contact with the outer surfaces.

o Hygiene: Wash hands and any exposed skin thoroughly with soap and water after handling.

[4]
Emergency and Disposal Plans
e Spill or Leak:
o Evacuate personnel to a safe area, upwind of the spill.[4]
o lIsolate the spill area for at least 50 meters (150 feet) in all directions.[3]

o Wearing full PPE including respiratory protection, stop the leak if it can be done without
risk.[3][4]

o Absorb the spill with non-combustible material like earth or sand and collect it into
containers for disposal using clean, non-sparking tools.[3][4]

o Prevent the spill from entering drains or waterways.[4]

o Fire:

o

For small fires, use dry chemical, CO2, or alcohol-resistant foam.[3] Water spray may be
inefficient but can be used to cool containers.[3][4]

o

For large fires, fight from a maximum distance or use unmanned devices.[3]

o

Do not extinguish a leaking gas fire unless the leak can be stopped safely.[4]

[¢]

Withdraw immediately if you hear a rising sound from venting safety devices or see tank
discoloration.[3]

o First Aid:
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o Inhalation: Move the victim to fresh air. If breathing has stopped, provide artificial
respiration. Seek immediate medical attention.[3][4]

o Skin Contact: Immediately remove all contaminated clothing. Flush skin with plenty of
water.[3][4]

o Eye Contact: Flush eyes cautiously with water for at least 15 minutes, removing contact
lenses if present and easy to do.[3] Seek immediate medical attention.

o Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical help.

[4119]

o Waste Collection: Collect waste Ethyl Nitrite and contaminated materials (e.g., absorbent,
gloves) in designated, approved waste containers. Do not mix with other waste.

e Labeling: Clearly label waste containers with their contents.

» Regulatory Compliance: All waste material must be disposed of in accordance with
applicable national and local environmental regulations at an approved waste disposal plant.
[4] Handle uncleaned containers as you would the product itself.

Workflow Visualization

The following diagram illustrates the essential workflow for safely handling Ethyl Nitrite.

2. Don PPE
- Impervious Clothing
- Chemical Gloves
- Safety Goggles/Face Shield
- Respirator (if needed)

eeeee

- Use Approved Contai
- Follow Regulation:

iners
s

Click to download full resolution via product page

Caption: Workflow for the safe handling of Ethyl Nitrite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

